Cas no 4179-25-3 ((S)-4-(p-Tolyl)valeric Acid)

• Product Name: (S)-4-(p-Tolyl)valeric Acid
• CAS No: 4179-25-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5236005
• PubChem ID: 6998896
• Update Time: 2024-03-01

(S)-4-(p-Tolyl)valeric Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, γ,4-dimethyl-, (γS)-
• (S)-4-(p-Tolyl)valeric Acid

• Inchi： 1S/C12H16O2/c1-9-3-6-11(7-4-9)10(2)5-8-12(13)14/h3-4,6-7,10H,5,8H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： WSXBHPNNXXHZAP-JTQLQIEISA-N
• SMILES： C1([C@@H](C)CCC(O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 312.0±11.0 °C(Predicted)
• pka: 4.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids